6-Fluoro-2-methyl-7-nitro-1,3-benzothiazole
Overview
Description
6-Fluoro-2-methyl-7-nitro-1,3-benzothiazole is a chemical compound with the molecular formula C8H5FN2O2S. It is a fluorescent dye used in various scientific research applications. This chemical compound is known for its unique properties and has been studied extensively in the field of biochemistry and molecular biology.
Mechanism of Action
The mechanism of action of 6-Fluoro-2-methyl-7-nitro-1,3-benzothiazole involves the formation of a covalent bond between the dye and the target molecule. This covalent bond results in the formation of a stable fluorescent complex that emits light upon excitation. The fluorescence intensity of the complex is proportional to the amount of target molecule present.
Biochemical and Physiological Effects:
6-Fluoro-2-methyl-7-nitro-1,3-benzothiazole has no known biochemical or physiological effects. It is a non-toxic dye that is widely used in various scientific research applications.
Advantages and Limitations for Lab Experiments
The advantages of using 6-Fluoro-2-methyl-7-nitro-1,3-benzothiazole as a fluorescent dye in lab experiments include its high sensitivity, stability, and compatibility with various biomolecules. This dye is also easy to use and does not require any specialized equipment. However, the limitations of this dye include its relatively low quantum yield and susceptibility to photobleaching.
Future Directions
There are several future directions for the use of 6-Fluoro-2-methyl-7-nitro-1,3-benzothiazole in scientific research. One direction is the development of new derivatives with improved properties such as higher quantum yield and photostability. Another direction is the use of this dye in combination with other fluorescent dyes to enable multiplexing in imaging experiments. Additionally, the application of this dye in vivo for imaging biological processes is an area of active research. Finally, the use of this dye in drug discovery and development is an emerging area of research that holds promise for the future.
Synthesis Methods
The synthesis of 6-Fluoro-2-methyl-7-nitro-1,3-benzothiazole involves the reaction of 2-amino-4-fluorophenol with 2-chloro-1,3-benzothiazole in the presence of a strong base. The product is then treated with nitric acid to obtain the final product. This synthesis method has been studied and optimized for high yield and purity.
Scientific Research Applications
6-Fluoro-2-methyl-7-nitro-1,3-benzothiazole is used as a fluorescent dye in various scientific research applications. It is commonly used in the field of biochemistry and molecular biology to label and detect proteins, nucleic acids, and other biomolecules. This dye is also used in fluorescence microscopy, flow cytometry, and other imaging techniques.
properties
IUPAC Name |
6-fluoro-2-methyl-7-nitro-1,3-benzothiazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5FN2O2S/c1-4-10-6-3-2-5(9)7(11(12)13)8(6)14-4/h2-3H,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CYZXLFNPCKJSLW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(S1)C(=C(C=C2)F)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5FN2O2S |
Source
|
| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
212.20 g/mol |
Source
|
| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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